Cas no 97839-36-6 (Benzenecarbothioic acid, 3-chloro-, S-phenyl ester)

Benzenecarbothioic acid, 3-chloro-, S-phenyl ester structure
97839-36-6 structure
Product Name:Benzenecarbothioic acid, 3-chloro-, S-phenyl ester
CAS No:97839-36-6
MF:C13H9ClOS
MW:248.727961301804
CID:1989868
PubChem ID:11791566
Update Time:2025-04-21

Benzenecarbothioic acid, 3-chloro-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 3-chloro-, S-phenyl ester
    • S-phenyl 3-chlorobenzenecarbothioate
    • DTXSID20472927
    • DTXCID10423741
    • 97839-36-6
    • Inchi: 1S/C13H9ClOS/c14-11-6-4-5-10(9-11)13(15)16-12-7-2-1-3-8-12/h1-9H
    • InChI Key: KBQJEOBYLQYNIG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(=O)SC2C=CC=CC=2)=C1

Computed Properties

  • Exact Mass: 248.0062638Da
  • Monoisotopic Mass: 248.0062638Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42.4Ų
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